Cas no 1251580-19-4 (N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide)

• Product Name: N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
• CAS No: 1251580-19-4
• MF: C₁₅H₁₁F₂N₅OS
• MW: 347.342547655106
• CID: 5981824
• PubChem ID: 49670088
• Update Time: 2025-05-22

N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
• N-[(2,6-difluorophenyl)methyl]-2-(pyrimidin-2-ylamino)-1,3-thiazole-4-carboxamide
• N-(2,6-difluorobenzyl)-2-(pyrimidin-2-ylamino)thiazole-4-carboxamide
• F6039-0162
• 1251580-19-4
• AKOS024530032
• N-[(2,6-difluorophenyl)methyl]-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C15H11F2N5OS/c16-10-3-1-4-11(17)9(10)7-20-13(23)12-8-24-15(21-12)22-14-18-5-2-6-19-14/h1-6,8H,7H2,(H,20,23)(H,18,19,21,22)
• InChI Key： SODPMDSLVIAFDG-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=C(F)C=CC=C2F)=O)N=C1NC1=NC=CC=N1

Computed Properties

• Exact Mass: 347.06523749g/mol
• Monoisotopic Mass: 347.06523749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų

Additional information on N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide

N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS No. 1251580-19-4): A Comprehensive Overview

In the realm of specialized heterocyclic compounds, N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS No. 1251580-19-4) has emerged as a molecule of significant scientific interest. This thiazole-carboxamide derivative combines multiple pharmacophores, making it a valuable subject for researchers in medicinal chemistry and drug discovery. The compound's unique structural features – including its difluorophenyl moiety and pyrimidinyl-thiazole core – contribute to its potential biological activities and applications in various scientific domains.

The growing interest in N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide reflects broader trends in pharmaceutical research, where scientists increasingly focus on multi-target drug design and privileged structures in medicinal chemistry. Recent literature searches reveal that professionals frequently inquire about this compound's synthetic routes, biological activity profile, and potential as a kinase inhibitor scaffold. These queries align with current industry priorities in developing novel therapeutic agents for challenging disease targets.

From a chemical perspective, CAS 1251580-19-4 represents an interesting case study in molecular hybridization strategies. The compound's structure combines elements known to interact with biological targets: the 2,6-difluorobenzyl group often enhances membrane permeability, while the pyrimidine-thiazole system provides hydrogen bonding capabilities critical for target engagement. This dual functionality makes the molecule particularly relevant to contemporary drug discovery efforts focused on allosteric modulators and protein-protein interaction inhibitors.

The physicochemical properties of N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide contribute significantly to its research utility. With calculated parameters suggesting good drug-like properties, this compound serves as an excellent starting point for medicinal chemistry optimization programs. Researchers particularly value its balanced lipophilicity profile and potential for central nervous system penetration, features that are increasingly important in modern neuropharmacology and oncology research.

In the context of current scientific trends, this thiazole-carboxamide derivative has attracted attention for its potential applications in targeted therapies. The presence of both hydrogen bond donors and acceptors in its structure suggests possible interactions with various enzyme active sites, particularly those containing ATP-binding pockets. This characteristic aligns with growing interest in small molecule modulators of signaling pathways involved in proliferative and inflammatory diseases.

The synthetic accessibility of CAS 1251580-19-4 represents another area of practical significance. Recent methodological advances in heterocycle formation and amide coupling reactions have made this compound more accessible to research laboratories. These developments respond to the pharmaceutical industry's need for diverse screening compounds and medicinal chemistry starting points, particularly in fragment-based drug discovery approaches.

From an analytical standpoint, N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide presents interesting challenges and opportunities. The compound's chromophoric system allows for sensitive detection using various spectroscopic methods, while its multiple rotatable bonds make conformational analysis particularly informative for structure-activity relationship studies. These characteristics are valuable in modern biophysical screening techniques and fragment-based lead discovery.

The commercial and research significance of 1251580-19-4 continues to grow as more studies explore its potential applications. Current market analyses indicate increasing demand for such specialty heterocycles in both academic and industrial settings, particularly among groups working on innovative therapeutic approaches. This trend reflects broader shifts toward mechanism-based drug design and personalized medicine strategies in pharmaceutical development.

Looking forward, N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide is poised to remain an important compound in chemical biology research. Its structural features align well with current priorities in drug discovery, including the development of selective enzyme inhibitors and allosteric modulators. As research techniques continue to advance, particularly in areas like cryo-EM and structure-based drug design, the full potential of this interesting molecule may yet be realized.

For researchers considering working with CAS 1251580-19-4, it's worth noting that proper compound characterization and handling protocols are essential. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be followed when handling any chemical substance. The compound's stability profile suggests that storage under controlled conditions will maintain its integrity for research purposes.

In conclusion, N-(2,6-difluorophenyl)methyl-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide represents a fascinating example of modern medicinal chemistry at work. Its combination of structural features, drug-like properties, and synthetic accessibility make it a valuable tool for researchers across multiple disciplines. As the scientific community continues to explore innovative approaches to therapeutic development, compounds like this will undoubtedly play an important role in advancing our understanding of molecular recognition and biological target engagement.